1-(4-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl]-2-thiophen-3-ylethanone
• InChI: InChI=1S/C18H22N4O2S/c23-17(11-14-4-10-25-13-14)20-6-8-21(9-7-20)18(24)16-12-15-3-1-2-5-22(15)19-16/h4,10,12-13H,1-3,5-9,11H2
• InChI Key: LZGKWIDHOHJDAS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=CC(=N2)C(=O)N3CCN(CC3)C(=O)CC4=CSC=C4)C1
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol
• CAS No.: 2034591-70-1

Description

1-(4-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C18H22N4O2S and its molecular weight is 358.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

• Synthesis of Heterocyclic Compounds : A study by Attaby et al. (2006) detailed the synthesis of various heterocyclic compounds starting from similar pyrazolopyridinyl ethanones. These compounds showed potential antiviral activity against HSV1 and HAV-MBB, highlighting the chemical versatility and potential therapeutic applications of this chemical framework Attaby et al., 2006.

• Anticancer Activity : Kumar et al. (2013) investigated the synthesis of piperazine-2,6-dione derivatives and their evaluation for anticancer activity. The study emphasizes the structural relevance of piperazine derivatives, related to the query compound, in developing potential anticancer agents Kumar et al., 2013.

Pharmacological Exploration

• σ1 Receptor Antagonist for Pain Management : Díaz et al. (2020) reported the synthesis and pharmacological activity of a series of pyrazoles, leading to the identification of a σ1 receptor antagonist clinical candidate for pain treatment. This research demonstrates the application of structurally related compounds in addressing clinical needs, especially in pain management Díaz et al., 2020.

• Antimicrobial and Antioxidant Activity : Flefel et al. (2018) prepared novel pyridine and fused pyridine derivatives with antimicrobial and antioxidant activities. This illustrates the potential of compounds within this chemical domain for developing new therapeutic agents with broad-spectrum activity Flefel et al., 2018.